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Compound of Interest

Compound Name: Cinsebrutinib

Cat. No.: B12377149 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

disposal of cinsebrutinib, a Bruton's tyrosine kinase (BTK) inhibitor used in research.[1][2]

While one supplier's Material Safety Data Sheet (MSDS) classifies cinsebrutinib as not a

hazardous substance or mixture, it is imperative to handle all research chemicals with caution

and adhere to established laboratory safety protocols.[1] This document outlines best practices

for the disposal of cinsebrutinib, taking into account its intended use for research purposes

only.[1]

Cinsebrutinib Identification and Hazard Summary
For quick reference, the following table summarizes key information for cinsebrutinib.
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Identifier Information

Product Name Cinsebrutinib

CAS Number 2724962-58-5

Molecular Formula C22H26FN3O2

Molecular Weight 383.46 g/mol

GHS Classification Not a hazardous substance or mixture

Identified Uses
For research use only, not for human or

veterinary use[1]

Standard Operating Procedure for Cinsebrutinib
Disposal
Given that cinsebrutinib is a research compound, a conservative approach to disposal is

recommended. The following procedure is based on general best practices for laboratory

chemical waste disposal and should be followed in conjunction with your institution's specific

environmental health and safety (EHS) guidelines.

Step 1: Personal Protective Equipment (PPE)

Before handling cinsebrutinib for disposal, ensure you are wearing appropriate PPE:

Safety goggles with side-shields

Protective gloves

Impervious clothing, such as a lab coat

Step 2: Waste Segregation and Collection

Solid Waste:

Collect unused or expired solid cinsebrutinib and any grossly contaminated materials

(e.g., weighing paper, contaminated gloves) in a designated, clearly labeled hazardous
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waste container.

The container should be sealable and made of a material compatible with the chemical.

Liquid Waste (Solutions):

If cinsebrutinib is in a solution, absorb the liquid with a non-reactive absorbent material

like diatomite or universal binders.

Place the absorbent material into the designated solid hazardous waste container.

Do not dispose of liquid cinsebrutinib solutions down the drain.

Empty Containers:

"Empty" containers that held cinsebrutinib should be triple-rinsed with a suitable solvent.

The rinsate should be collected and disposed of as liquid hazardous waste.

After triple-rinsing, the container can be disposed of as regular laboratory glass or plastic

waste, in accordance with institutional policies. Scratch out all personal or identifying

information on the label before disposal.[3]

Step 3: Decontamination

Decontaminate surfaces and non-disposable equipment that have come into contact with

cinsebrutinib by scrubbing with alcohol or another appropriate solvent.

Collect all decontamination materials (e.g., wipes, absorbent pads) and place them in the

designated solid hazardous waste container.

Step 4: Storage and Labeling of Waste

Store the sealed hazardous waste container in a designated, well-ventilated waste

accumulation area.

Ensure the container is clearly labeled with "Hazardous Waste" and the chemical name

"Cinsebrutinib."

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12377149?utm_src=pdf-body
https://www.benchchem.com/product/b12377149?utm_src=pdf-body
https://www.benchchem.com/product/b12377149?utm_src=pdf-body
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.benchchem.com/product/b12377149?utm_src=pdf-body
https://www.benchchem.com/product/b12377149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 5: Final Disposal

Arrange for the disposal of the hazardous waste container through your institution's EHS

department or a licensed chemical waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

cinsebrutinib and related materials in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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